Cas no 19866-50-3 (2-Pentenoic acid, 3-methyl-, (E)-)
19866-50-3 structure
Product Name:2-Pentenoic acid, 3-methyl-, (E)-
CAS No:19866-50-3
MF:C6H10O2
MW:114.142402172089
CID:1390167
PubChem ID:5473433
Update Time:2025-04-20
2-Pentenoic acid, 3-methyl-, (E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pentenoic acid, 3-methyl-, (E)-
- 3-methylpent-2-enoic acid
- NSC3932
- 3-methylpent-2-enoicacid
- 19866-50-3
- EN300-98349
- Z2583321519
- (2E)-3-METHYLPENT-2-ENOIC ACID
- EN300-392634
- SCHEMBL265140
- (E)-3-methylpent-2-enoic acid
- (E)-3-Methyl-2-pentenoic acid
- G31181
-
- Inchi: 1S/C6H10O2/c1-3-5(2)4-6(7)8/h4H,3H2,1-2H3,(H,7,8)/b5-4+
- InChI Key: RSFQOQOSOMBPEJ-SNAWJCMRSA-N
- SMILES: OC(/C=C(\C)/CC)=O
Computed Properties
- Exact Mass: 114.0681
- Monoisotopic Mass: 114.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
2-Pentenoic acid, 3-methyl-, (E)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM538374-1g |
(E)-3-Methylpent-2-enoic acid |
19866-50-3 | 95%+ | 1g |
$335 | 2023-02-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1213142-1g |
(E)-3-Methylpent-2-enoic acid |
19866-50-3 | 95% | 1g |
¥4027 | 2023-04-15 | |
| Enamine | EN300-392634-0.1g |
(2E)-3-methylpent-2-enoic acid |
19866-50-3 | 95.0% | 0.1g |
$58.0 | 2025-02-19 | |
| Enamine | EN300-392634-0.25g |
(2E)-3-methylpent-2-enoic acid |
19866-50-3 | 95.0% | 0.25g |
$83.0 | 2025-02-19 | |
| Enamine | EN300-392634-0.5g |
(2E)-3-methylpent-2-enoic acid |
19866-50-3 | 95.0% | 0.5g |
$153.0 | 2025-02-19 | |
| Enamine | EN300-392634-1.0g |
(2E)-3-methylpent-2-enoic acid |
19866-50-3 | 95.0% | 1.0g |
$228.0 | 2025-02-19 | |
| Enamine | EN300-392634-2.5g |
(2E)-3-methylpent-2-enoic acid |
19866-50-3 | 95.0% | 2.5g |
$446.0 | 2025-02-19 | |
| Enamine | EN300-392634-5.0g |
(2E)-3-methylpent-2-enoic acid |
19866-50-3 | 95.0% | 5.0g |
$660.0 | 2025-02-19 | |
| Enamine | EN300-392634-10.0g |
(2E)-3-methylpent-2-enoic acid |
19866-50-3 | 95.0% | 10.0g |
$978.0 | 2025-02-19 | |
| Enamine | EN300-392634-0.05g |
(2E)-3-methylpent-2-enoic acid |
19866-50-3 | 95.0% | 0.05g |
$36.0 | 2025-02-19 |
2-Pentenoic acid, 3-methyl-, (E)- Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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